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Compound of Interest

Compound Name: 2-Amino-3-cyanopyridine

Cat. No.: B104079 Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
amino-3-cyanopyridine, a key heterocyclic intermediate in the development of various

pharmaceutical compounds. The following sections detail its Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with generalized experimental

protocols for these analytical techniques. This document is intended for researchers, scientists,

and professionals in the field of drug development.

Spectroscopic Data Summary
The spectroscopic data for 2-amino-3-cyanopyridine and its derivatives are summarized in

the following tables. These values provide characteristic fingerprints for the identification and

characterization of this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectroscopic Data of 2-Amino-3-cyanopyridine Derivatives
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Compound Solvent Chemical Shift (δ) in ppm

4-(4-Chlorophenyl)-6-(4-

methoxyphenyl)-2-amino-3-

cyanopyridine

DMSO-d6

8.12 (d, J=8.4 Hz, 2H, ArH),

7.70 (d, J=8.4 Hz, 2H, ArH),

7.63 (d, J=8.4 Hz, 2H, ArH),

7.23 (s, 1H, PyrH), 7.04 (d,

J=8.4 Hz, 2H, ArH), 6.99 (s,

2H, NH2), 3.83 (s, 3H, OCH3)

[1][2]

4-(4-Methoxyphenyl)-6-phenyl-

2-amino-3-cyanopyridine
DMSO-d6

8.11-8.12 (m, 2H, ArH), 7.66

(d, J=8.4 Hz, 2H, ArH), 7.48-

7.49 (m, 3H, ArH), 7.25 (s, 1H,

CH), 7.11 (d, J=8.4 Hz, 2H,

ArH), 6.96 (s, 2H, NH2), 3.85

(s, 3H, OCH3)[1]

4-(4-Chlorophenyl)-6-(2,4-

dichlorophenyl)-2-amino-3-

cyanopyridine

DMSO-d6

7.55-7.76 (m, 7H, ArH), 7.19

(s, 2H, NH2), 6.95 (s, 1H, CH)

[1]

2-Amino-4,6-

diphenylnicotinonitrile
DMSO-d6

8.15 (s, 2H), 7.45-7.63 (m,

5H), 7.64 (d, J=8.3 Hz, 2H),

7.75 (d, J=8.3 Hz, 2H), 7.15 (s,

1H)[3]

Table 2: ¹³C NMR Spectroscopic Data of 2-Amino-3-cyanopyridine Derivatives
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Compound Solvent Chemical Shift (δ) in ppm

2-Amino-4-(p-tolyl)-6-

phenylnicotinonitrile
DMSO-d6

162.19, 161.31, 157.86,

155.40, 139.85, 134.49,

130.08, 129.96, 129.73,

128.72, 117.59, 116.13,

115.84, 109.36, 86.91,

21.33[4]

2-Amino-4-(4-chlorophenyl)-6-

(4-fluorophenyl)nicotinonitrile
DMSO-d6

161.19, 158.10, 154.49,

153.81, 148.61, 139.36,

133.86, 131.00, 130.06,

129.77, 128.66, 127.64,

118.97, 116.13, 115.87,

109.46, 94.50, 86.88[4]

2-Amino-4,6-

diphenylnicotinonitrile
DMSO-d6

162.1, 161.5, 156.1, 138.5,

134.5, 129.1, 128.7, 128.3,

127.8, 127.3, 126.7, 118.5,

110.5, 92.5[3]

Infrared (IR) Spectroscopy
Table 3: IR Spectroscopic Data of 2-Amino-3-cyanopyridine Derivatives
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Compound Sample Prep.
Characteristic Peaks
(cm⁻¹)

4-(4-Chlorophenyl)-6-(4-

methoxyphenyl)-2-amino-3-

cyanopyridine

KBr pellet

3454, 3361 (NH₂ stretching),

3232 (Ar-H stretching), 2201

(C≡N stretching)[1][2]

4-(4-Methoxyphenyl)-6-phenyl-

2-amino-3-cyanopyridine
KBr pellet

3462, 3307 (NH₂ stretching),

3184 (Ar-H stretching), 2201

(C≡N stretching)[1]

4-(4-Chlorophenyl)-6-(2,4-

dichlorophenyl)-2-amino-3-

cyanopyridine

KBr pellet

3462, 3307 (NH₂ stretching),

3185 (Ar-H stretching), 2202

(C≡N stretching)[1]

2-Amino-4,6-

diphenylnicotinonitrile
KBr pellet

3398 (NH₂ stretching), 3076

(Ar-H stretching), 1647, 1609

(C=C, C=N stretching)[3]

Mass Spectrometry (MS)
Table 4: Mass Spectrometry Data of 2-Amino-3-cyanopyridine and a Derivative

Compound Ionization Method [M]+ or [M+H]⁺ (m/z)

2-Amino-3-cyanopyridine Not specified 119.12 (Molecular Weight)[5]

2-Amino-4-(4-chlorophenyl)-6-

phenylnicotinonitrile
Not specified

Not explicitly found, but

molecular weight is 315.78

g/mol .

2-amino-4-(4-chlorophenyl)-6-

(4-fluorophenyl)nicotinonitrile
Not specified 323[4]

Experimental Protocols
The following are generalized protocols for obtaining the spectroscopic data presented above.

Instrument-specific parameters may require optimization.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.5-0.7 mL

of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).[6]

Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane

(TMS), to the solution for referencing the chemical shifts (δ = 0.00 ppm).

Sample Filtration: Filter the solution into a clean 5 mm NMR tube to a height of about 4-5 cm

to remove any particulate matter.[6]

Data Acquisition: Record the ¹H and ¹³C NMR spectra on a spectrometer, such as a 300 or

400 MHz instrument.[1][3] For ¹³C NMR, a larger number of scans may be necessary to

achieve a good signal-to-noise ratio due to the low natural abundance of the ¹³C isotope.

Infrared (IR) Spectroscopy
The potassium bromide (KBr) pellet method is commonly used for solid samples.[1][2]

Sample Grinding: Grind a small amount of the solid sample (1-2 mg) with approximately 100-

200 mg of dry KBr powder in an agate mortar and pestle until a fine, homogeneous powder

is obtained.

Pellet Formation: Place the powder into a pellet press and apply high pressure to form a thin,

transparent or translucent pellet.

Data Acquisition: Place the KBr pellet in the sample holder of an FT-IR spectrometer and

record the spectrum, typically in the range of 4000-400 cm⁻¹.[7] A background spectrum of

the empty spectrometer should be recorded prior to sample analysis.

Mass Spectrometry (MS)
Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent,

such as methanol or acetonitrile, typically at a concentration of around 1 mg/mL.[8] Further

dilution may be necessary depending on the ionization efficiency of the compound and the

sensitivity of the instrument.
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Ionization: Introduce the sample into the mass spectrometer. Common ionization techniques

for such organic molecules include Electron Ionization (EI) or Electrospray Ionization (ESI).

Mass Analysis: The generated ions are then separated based on their mass-to-charge ratio

(m/z) by a mass analyzer.

Detection: The detector records the abundance of each ion, generating a mass spectrum.

Workflow Visualization
The following diagram illustrates the general workflow for the spectroscopic analysis of an

organic compound like 2-amino-3-cyanopyridine.
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A generalized workflow for the spectroscopic analysis of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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